Cas no 128924-00-5 (Benzene, 1,3-dichloro-5-(phenylmethoxy)-)

• Product Name: Benzene, 1,3-dichloro-5-(phenylmethoxy)-
• CAS No: 128924-00-5
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• CID: 1223763
• PubChem ID: 10988792
• Update Time: 2025-11-01

Benzene, 1,3-dichloro-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-5-(phenylmethoxy)-
• 1-(BENZYLOXY)-3,5-DICHLOROBENZENE
• 1,3-dichloro-5-phenylmethoxybenzene
• MFCD29044290
• 1,3-Dichloro-5-(benzyloxy)benzene
• LZWVTQKAHFBVJA-UHFFFAOYSA-N
• G61717
• SCHEMBL4933216
• DB-201161
• Benzyl 3,5-dichlorophenyl Ether
• 128924-00-5

• Inchi： 1S/C13H10Cl2O/c14-11-6-12(15)8-13(7-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： LZWVTQKAHFBVJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 252.0108703g/mol
• Monoisotopic Mass: 252.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1,3-dichloro-5-(phenylmethoxy)-

Benzene, 1,3-dichloro-5-(phenylmethoxy) (CAS No. 128924-00-5)

Benzene, 1,3-dichloro-5-(phenylmethoxy), also known by its CAS number 128924-00-5, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with two chlorine atoms at positions 1 and 3, and a phenylmethoxy group at position 5. The benzene ring serves as the core framework, while the chlorine atoms and the phenylmethoxy group contribute to its chemical reactivity and functional properties.

Recent studies have highlighted the importance of Benzene, 1,3-dichloro-5-(phenylmethoxy) in the development of advanced materials and pharmaceuticals. Its structure allows for versatile chemical transformations, making it a valuable intermediate in organic synthesis. For instance, researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. The chlorine atoms on the benzene ring can undergo nucleophilic substitution reactions, enabling the introduction of various functional groups that enhance the compound's biological activity.

The phenylmethoxy group attached to the benzene ring adds another layer of complexity to this compound's chemistry. This group not only increases the molecule's lipophilicity but also serves as a directing group for further substitution reactions. Recent advancements in catalytic methods have allowed for more efficient synthesis of this compound, reducing production costs and improving yield rates. These improvements are particularly significant for industries relying on high-purity intermediates for drug development.

In terms of physical properties, Benzene, 1,3-dichloro-5-(phenylmethoxy) exhibits a melting point of approximately -40°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The compound's stability under normal storage conditions has also been a subject of recent research, with studies suggesting that it remains stable for extended periods when stored away from light and moisture.

The synthesis of this compound typically involves multi-step reactions starting from chlorobenzene derivatives. One common approach is the Friedel-Crafts alkylation reaction, which facilitates the introduction of the phenylmethoxy group onto the benzene ring. However, challenges such as regioselectivity and side reactions have been addressed through the use of advanced catalysts and reaction conditions. These innovations have significantly improved the overall efficiency of the synthesis process.

Applications of Benzene, 1,3-dichloro-5-(phenylmethoxy) span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of complex molecules with therapeutic potential. In materials science, its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Additionally, recent research has explored its role in developing advanced coatings with enhanced corrosion resistance.

From an environmental perspective, understanding the fate and transport of Benzene, 1,3-dichloro-5-(phenylmethoxy) in natural systems is crucial for assessing its potential impact on ecosystems. Studies indicate that under aerobic conditions, this compound undergoes biodegradation through microbial action. However, further research is needed to fully understand its environmental behavior and develop strategies for minimizing ecological risks.

In conclusion, Benzene, 1,3-dichloro-5-(phenylmethoxy) (CAS No. 128924-00-5) is a versatile compound with promising applications across diverse fields. Its unique structure enables a wide range of chemical transformations, making it an invaluable intermediate in organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and industrial endeavors.